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Compound of Interest

Compound Name: 9,10-Phenanthrenedione, 4-nitro-

Cat. No.: B12044865 Get Quote

Technical Support Center: 4-Nitro-9,10-
phenanthrenedione
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling and storing 4-nitro-9,10-

phenanthrenedione. It includes troubleshooting guides and frequently asked questions to

address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
What is 4-nitro-9,10-phenanthrenedione?

4-Nitro-9,10-phenanthrenedione is a nitroaromatic compound, a derivative of

phenanthrenequinone. It is an organic compound that is often used in chemical synthesis and

research. Due to the presence of the nitro group, it has specific chemical properties that require

careful handling and storage. Nitroaromatic compounds are known for their potential toxicity

and reactivity.[1][2][3]

What are the primary hazards associated with 4-nitro-9,10-phenanthrenedione?

As a nitroaromatic compound, 4-nitro-9,10-phenanthrenedione should be handled with caution.

The primary hazards include potential skin and eye irritation.[4] Inhalation of dust should be

avoided, as it may cause respiratory irritation.[4] Aromatic nitro compounds, as a class, can be
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flammable, and di- and trinitro derivatives can be explosive under conditions of heat and shock.

[1] While 4-nitro-9,10-phenanthrenedione is a mononitrated compound, it is prudent to handle it

as a potentially energetic material.

What personal protective equipment (PPE) should be worn when handling this compound?

When handling 4-nitro-9,10-phenanthrenedione, it is essential to wear appropriate personal

protective equipment (PPE) to minimize exposure. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[4]

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.[5]

What are the proper storage conditions for 4-nitro-9,10-phenanthrenedione?

Proper storage is crucial to maintain the stability and integrity of 4-nitro-9,10-

phenanthrenedione. It should be stored in a tightly closed container in a dry and well-ventilated

area.[4] It is advisable to store it away from heat, sources of ignition, and incompatible

materials such as strong oxidizing and reducing agents.[1][6]
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Issue Possible Cause Recommended Action

Unexpected Color Change

Degradation due to exposure

to light, heat, or incompatible

materials.

Store the compound in a dark,

cool, and dry place. Ensure the

container is tightly sealed.

Avoid contact with strong

acids, bases, oxidizing agents,

and reducing agents.

Poor Solubility

The compound is known to be

poorly soluble in water. The

chosen solvent may be

inappropriate.

Consult literature for

appropriate solvents. Gentle

heating or sonication may aid

dissolution, but be cautious of

potential degradation at

elevated temperatures.

Inconsistent Experimental

Results

Potential degradation of the

compound, impurities, or

improper handling.

Use a fresh sample of the

compound. Confirm the purity

of the material if possible.

Ensure consistent and precise

handling procedures

throughout the experiment.

Difficulty in Handling the

Powder

The compound may be a fine

powder, leading to dust

formation and potential

inhalation hazards.

Handle the compound in a

well-ventilated area or a fume

hood.[4] Use appropriate

weighing techniques to

minimize dust generation.

Quantitative Data Summary
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Property Value Source

Molecular Formula C14H7NO4 [7]

Molecular Weight 253.21 g/mol N/A

Appearance Crystalline Solid [4]

Melting Point 207 - 212 °C [4]

Boiling Point > 360 °C [4]

Flash Point 245 °C [4]

Storage Temperature Below +30°C [8]
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Troubleshooting Workflow for 4-Nitro-9,10-phenanthrenedione Experiments
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A flowchart illustrating the experimental workflow and troubleshooting steps for using 4-nitro-

9,10-phenanthrenedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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